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Compound Name: o
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Cat. No.: B3417913

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Aminocyclobutanecarboxylic acid (ACBC) is a synthetic amino acid that has shown
significant promise as a tracer for positron emission tomography (PET) in oncology. When
labeled with the short-lived positron-emitting radionuclide carbon-11 ([11C]), [L1C]JACBC
serves as a valuable tool for imaging amino acid transport and proliferation in tumors. This
document provides detailed application notes and protocols for the radiolabeling of ACBC with
carbon-11, intended for use by researchers, scientists, and professionals in drug development.
The methodologies described are based on established radiochemical synthesis techniques.[1]

[2]

Application

[L11C]JACBC is primarily utilized as a PET imaging agent for the detection and monitoring of
various cancers.[1][2] It has demonstrated preferential uptake in several tumor types.[2]
Studies have indicated its potential as a tumor-localizing agent, aiding in the detection of
cancerous tissues.[1] PET scans with [11C]JACBC have been particularly useful in identifying
recurrent brain tumors.[3] The tracer is rapidly cleared from the blood, achieving maximum
tissue concentrations within 30 minutes of intravenous injection.[2]
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Experimental Data

The following table summarizes the quantitative data associated with the synthesis of
[11C]JACBC.

Parameter Value Reference

Synthesis Method Modified Bucherer-Strecker [1][2]
[11C]Hydrogen Cyanide

Precursor [1]
(H11CN)

Total Synthesis Time 20-40 minutes [1][2]

Chemical Yield 55% [2]

Produced Radioactivity Up to 415 mCi [2]

Radiolabeling Workflow

The synthesis of [11C]JACBC is typically achieved through a modified Blicherer-Strecker
synthesis. This two-step, high-temperature method facilitates the rapid conversion of cyclotron-
produced [11C]hydrogen cyanide into the desired amino acid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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